(2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid
Overview
Description
(2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid (tBTBA) is an important organic compound that has been extensively studied for its various applications in scientific research. It is a structural isomer of 4-oxobut-2-enoic acid and is composed of a carboxylic acid group attached to a thiazole ring. tBTBA is a versatile compound, with potential applications in drug discovery, biochemical research, and laboratory experiments.
Scientific Research Applications
TBTBA has been used in various scientific research applications, including drug discovery, biochemical research, and laboratory experiments. It has been used as a substrate in enzyme-linked immunosorbent assays (ELISAs) to detect the presence of specific proteins. It has also been used to study the effects of various drugs on the human body, as well as to study the effects of various environmental factors on the human body. Additionally, (2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid has been used to study the effects of various chemicals on the environment, as well as to study the effects of various drugs on the environment.
Mechanism of Action
TBTBA has been shown to act as an inhibitor of several enzymes, including cytochrome P450, lipoxygenase, and cyclooxygenase. It has also been shown to inhibit the activity of various proteins, including those involved in the metabolism of drugs, the regulation of gene expression, and the transport of lipids. Additionally, (2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid has been shown to inhibit the activity of several transcription factors, including nuclear factor kappa B and activator protein 1.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in the body. Additionally, this compound has been shown to reduce the levels of pro-inflammatory enzymes, such as cyclooxygenase and lipoxygenase, in the body. It has also been shown to reduce the levels of nitric oxide in the body, which can help to reduce inflammation. Furthermore, this compound has been shown to reduce the levels of cholesterol and triglycerides in the body, which can help to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
TBTBA has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is a highly stable compound and can be stored for long periods of time without degradation. Furthermore, it is a versatile compound and can be used in a variety of different applications. However, there are some limitations to using (2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid in laboratory experiments. For example, it is not as soluble in water as some other compounds, which can limit its use in certain experiments. Additionally, this compound can be toxic and should be handled with caution.
Future Directions
There are several potential future directions for the use of (2E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid in scientific research. One potential application is in the development of new drug therapies. This compound has been shown to inhibit the activity of several enzymes and proteins, which could be used to develop new drugs that target certain diseases or conditions. Additionally, this compound could be used to study the effects of various environmental factors on the human body, as well as to study the effects of various drugs on the environment. Furthermore, this compound could be used to study the effects of various chemicals on the environment, as well as to study the effects of various drugs on the environment. Finally, this compound
properties
IUPAC Name |
(E)-4-[(4-tert-butyl-1,3-thiazol-2-yl)amino]-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3S/c1-11(2,3)7-6-17-10(12-7)13-8(14)4-5-9(15)16/h4-6H,1-3H3,(H,15,16)(H,12,13,14)/b5-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDAIWVIBUEPDG-SNAWJCMRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)NC(=O)C=CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CSC(=N1)NC(=O)/C=C/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.